N~2~-(1-adamantylacetyl)-N~1~-cyclohexylleucinamide

• IUPAC Name: 2-[[2-(1-adamantyl)acetyl]amino]-N-cyclohexyl-4-methylpentanamide
• InChI: InChI=1S/C24H40N2O2/c1-16(2)8-21(23(28)25-20-6-4-3-5-7-20)26-22(27)15-24-12-17-9-18(13-24)11-19(10-17)14-24/h16-21H,3-15H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: OKQPMSNTGILQMR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)NC1CCCCC1)NC(=O)CC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C24H40N2O2
• Molecular Weight: 388.6 g/mol

Description

N~2~-(1-adamantylacetyl)-N~1~-cyclohexylleucinamide, also known as Aca-CHL-NH2, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of cyclohexylamines and is a derivative of leucine. Aca-CHL-NH2 has been shown to have promising anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The mechanism of action of N~2~-(1-adamantylacetyl)-N~1~-cyclohexylleucinamide is not fully understood. However, it is believed to exert its effects by modulating the activity of certain enzymes and signaling pathways involved in inflammation and pain. N~2~-(1-adamantylacetyl)-N~1~-cyclohexylleucinamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins. It has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a role in regulating inflammation and metabolism.
Biochemical and Physiological Effects
N~2~-(1-adamantylacetyl)-N~1~-cyclohexylleucinamide has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). It has also been shown to reduce the expression of COX-2 and inducible nitric oxide synthase (iNOS), two enzymes that are involved in inflammation. In addition, N~2~-(1-adamantylacetyl)-N~1~-cyclohexylleucinamide has been shown to reduce pain in animal models of inflammation and pain.

Advantages and Limitations for Lab Experiments

N~2~-(1-adamantylacetyl)-N~1~-cyclohexylleucinamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and good bioavailability. However, there are also some limitations to its use. N~2~-(1-adamantylacetyl)-N~1~-cyclohexylleucinamide has poor solubility in water, which can make it difficult to administer in some experimental settings. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N~2~-(1-adamantylacetyl)-N~1~-cyclohexylleucinamide. One area of interest is its potential as a therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is its potential as an analgesic agent for the treatment of chronic pain. Further research is also needed to fully understand its mechanism of action and to develop more effective formulations for its use in experimental settings.

Scientific Research Applications

N~2~-(1-adamantylacetyl)-N~1~-cyclohexylleucinamide has been extensively studied for its potential therapeutic applications. In particular, it has been investigated for its anti-inflammatory and analgesic properties. Studies have shown that N~2~-(1-adamantylacetyl)-N~1~-cyclohexylleucinamide can inhibit the production of pro-inflammatory cytokines and reduce pain in animal models of inflammation and pain.